N-(4-methoxy-2-methylphenyl)-3-{1-[(phenylthio)acetyl]-3-piperidinyl}propanamide

• IUPAC Name: N-(4-methoxy-2-methylphenyl)-3-[1-(2-phenylsulfanylacetyl)piperidin-3-yl]propanamide
• InChI: InChI=1S/C24H30N2O3S/c1-18-15-20(29-2)11-12-22(18)25-23(27)13-10-19-7-6-14-26(16-19)24(28)17-30-21-8-4-3-5-9-21/h3-5,8-9,11-12,15,19H,6-7,10,13-14,16-17H2,1-2H3,(H,25,27)
• InChI Key: ZOXBEXQBBYYHKE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OC)NC(=O)CCC2CCCN(C2)C(=O)CSC3=CC=CC=C3
• Molecular Formula: C24H30N2O3S
• Molecular Weight: 426.6 g/mol

Description

N-(4-methoxy-2-methylphenyl)-3-{1-[(phenylthio)acetyl]-3-piperidinyl}propanamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. It is a synthetic compound that belongs to the class of piperidine derivatives.

Mechanism of Action

The mechanism of action of N-(4-methoxy-2-methylphenyl)-3-{1-[(phenylthio)acetyl]-3-piperidinyl}propanamide is not fully understood. However, it has been shown to modulate the activity of certain receptors in the brain, including the dopamine and serotonin receptors. It also inhibits the activity of certain enzymes involved in inflammation.
Biochemical and Physiological Effects:
N-(4-methoxy-2-methylphenyl)-3-{1-[(phenylthio)acetyl]-3-piperidinyl}propanamide has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models. It has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease. In addition, it has been shown to have anti-cancer properties by inhibiting the growth of cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-methoxy-2-methylphenyl)-3-{1-[(phenylthio)acetyl]-3-piperidinyl}propanamide in lab experiments is its potential therapeutic properties. It has been shown to have anti-inflammatory, analgesic, and anti-cancer properties, making it a promising candidate for drug development. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to optimize its therapeutic potential.

Future Directions

There are several future directions for the study of N-(4-methoxy-2-methylphenyl)-3-{1-[(phenylthio)acetyl]-3-piperidinyl}propanamide. One direction is to further investigate its mechanism of action to optimize its therapeutic potential. Another direction is to study its potential use in the treatment of other diseases, such as Parkinson's disease and schizophrenia. Additionally, future studies could investigate the potential use of N-(4-methoxy-2-methylphenyl)-3-{1-[(phenylthio)acetyl]-3-piperidinyl}propanamide in combination with other drugs for improved therapeutic outcomes.

Synthesis Methods

The synthesis of N-(4-methoxy-2-methylphenyl)-3-{1-[(phenylthio)acetyl]-3-piperidinyl}propanamide involves the reaction of 4-methoxy-2-methylbenzoic acid with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with piperidine and phenylthioacetic acid to form the final product. The synthesis method has been optimized to yield high purity and high yield of the compound.

Scientific Research Applications

N-(4-methoxy-2-methylphenyl)-3-{1-[(phenylthio)acetyl]-3-piperidinyl}propanamide has been studied for its potential therapeutic properties in various scientific research studies. It has been shown to have anti-inflammatory, analgesic, and anti-cancer properties. It has also been studied for its potential use in the treatment of Parkinson's disease, Alzheimer's disease, and schizophrenia.